Cas no 261361-38-0 (Benzaldehyde, 2-(hexylthio)-)

• Product Name: Benzaldehyde, 2-(hexylthio)-
• CAS No: 261361-38-0
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• MDL: MFCD16293482
• CID: 1425813
• PubChem ID: 15875587
• Update Time: 2025-04-20

Benzaldehyde, 2-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(hexylthio)-
• 2-(n-Hexylthio)benzaldehyde
• 2-hexylsulfanylbenzaldehyde
• 261361-38-0
• 2-(Hexylthio)benzaldehyde

• MDL： MFCD16293482
• Inchi： 1S/C13H18OS/c1-2-3-4-7-10-15-13-9-6-5-8-12(13)11-14/h5-6,8-9,11H,2-4,7,10H2,1H3
• InChI Key： RUBSFJSAVGHPQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C=O)CCCCCC

Computed Properties

• Exact Mass: 222.10794
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07